Cas no 753483-60-2 (Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)-)

Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)- structure
753483-60-2 structure
Product Name:Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)-
CAS No:753483-60-2
MF:C14H14BrN
MW:276.171662807465
CID:561852
PubChem ID:28465867
Update Time:2025-04-19

Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)-
    • 3-BROMO-N-[(1S)-1-PHENYLETHYL]ANILINE
    • (S)-3-Bromo-N-(1-phenylethyl)-aniline
    • Benzenemethanamine, N-(3-bromophenyl)-a-methyl-, (aS)-
    • 753483-60-2
    • Benzenemethanamine,N-(3-bromophenyl)-a-methyl-,(as)-
    • Inchi: 1S/C14H14BrN/c1-11(12-6-3-2-4-7-12)16-14-9-5-8-13(15)10-14/h2-11,16H,1H3/t11-/m0/s1
    • InChI Key: XBAYGDUZTFAECB-NSHDSACASA-N
    • SMILES: BrC1=CC=CC(=C1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 275.03100
  • Monoisotopic Mass: 275.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 4.5

Experimental Properties

  • PSA: 12.03000
  • LogP: 4.69520

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